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Compound of Interest

Compound Name: 6-Methoxypyridine-2-carbaldehyde

Cat. No.: B1313544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 2-Formyl-6-methoxypyridine (also known as 6-Methoxy-2-

pyridinecarboxaldehyde). This versatile compound serves as a crucial intermediate in various

fields, including pharmaceutical development and materials science.

Core Chemical Properties
2-Formyl-6-methoxypyridine is a pyridine derivative characterized by the presence of a formyl (-

CHO) group at the 2-position and a methoxy (-OCH3) group at the 6-position. The methoxy

group, in particular, enhances the compound's reactivity and solubility, making it a valuable

building block in organic synthesis.[1]

Physicochemical Data
The following table summarizes the key quantitative properties of 2-Formyl-6-methoxypyridine.
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Property Value Source(s)

Molecular Formula C₇H₇NO₂ [1][2]

Molecular Weight 137.14 g/mol [1][2]

CAS Number 54221-96-4 [1][2]

Appearance Liquid [1][2]

Color Yellow [2]

Boiling Point 103-104 °C at 20 mmHg [3][4]

Density 1.140 g/mL at 25 °C [3][4]

Refractive Index n20/D 1.532 [3][4]

Flash Point 81 °C (177.8 °F) - closed cup

Purity ≥ 97% [2][3][4]

Structural Identifiers
Identifier Value Source(s)

IUPAC Name
6-methoxypyridine-2-

carbaldehyde
[2]

SMILES COC1=CC=CC(=N1)C=O [2]

InChI
1S/C7H7NO2/c1-10-7-4-2-3-

6(5-9)8-7/h2-5H,1H3
[3][4]

InChI Key
YDNWTNODZDSPNZ-

UHFFFAOYSA-N
[2][3][4]

Synonyms

2-Methoxy-6-

pyridinecarboxaldehyde, 6-

Methoxypicolinaldehyde, 6-

Methoxy-pyridine-2-

carbaldehyde

[1][2]
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Reactivity and Applications
The chemical structure of 2-Formyl-6-methoxypyridine, featuring an aldehyde and a methoxy-

substituted pyridine ring, dictates its reactivity and wide-ranging applications.

Chemical Reactivity
The aldehyde functional group is the primary site of reactivity, readily participating in reactions

such as:

Condensation Reactions: It can react with amines and other nucleophiles to form Schiff

bases and other complex molecular architectures.[1]

Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid.

Reduction: The aldehyde can be reduced to a hydroxymethyl group.

The pyridine ring itself can undergo various transformations, and the methoxy group influences

the regioselectivity of these reactions.

Key Applications
2-Formyl-6-methoxypyridine is a key intermediate in several areas of research and

development:

Pharmaceutical Synthesis: It is an important building block in the synthesis of

pharmaceutical agents, with some derivatives being explored for their potential in treating

neurological disorders.[1] The broader class of pyridinecarboxaldehydes is used to create

thiosemicarbazones with antitumor activity.[5]

Ligand Development: The compound is utilized in creating ligands for metal complexes,

which are essential in catalysis and materials science for enhancing reaction efficiency.[1]

Materials Science: It has shown potential in the preparation of advanced materials and

coatings due to its ability to participate in the formation of complex molecular structures.[1]

Biochemical Research: It is employed in studies related to enzyme inhibition and receptor

binding, contributing to drug discovery efforts.[1]
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Flavor and Fragrance Industry: There is an exploration of its use in developing unique

aromatic properties for flavoring agents and fragrances.[1]
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Click to download full resolution via product page

Caption: Logical relationship of 2-Formyl-6-methoxypyridine's properties and applications.

Experimental Protocols
Synthesis of 2-Formyl-6-methoxypyridine
A common method for the synthesis of pyridine-2-carboxaldehydes involves the oxidation of

the corresponding 2-methylpyridine.[6] The following is a generalized experimental protocol for

such a transformation.

Reaction: Oxidation of 2-methoxy-6-methylpyridine.

Reagents and Materials:

2-methoxy-6-methylpyridine (starting material)

An oxidizing agent (e.g., Selenium Dioxide, SeO₂)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemimpex.com/products/19223
https://www.benchchem.com/product/b1313544?utm_src=pdf-body-img
https://www.researchgate.net/post/Does-anyone-know-the-procedure-for-the-synthesis-of-2-formylpyridine-by-oxidation-technique
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


An appropriate solvent (e.g., refluxing Toluene or Dioxane)[6]

Standard laboratory glassware for reflux and workup

Purification setup (e.g., column chromatography)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2-methoxy-6-methylpyridine in the chosen solvent.

Addition of Oxidant: Add the oxidizing agent (e.g., SeO₂) to the solution. The stoichiometry

will depend on the specific oxidant and literature procedures.

Reflux: Heat the reaction mixture to reflux and maintain it for a period determined by reaction

monitoring (e.g., via Thin Layer Chromatography - TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. Filter off any

solid byproducts. The filtrate is then typically washed with water and/or a basic solution (like

sodium bicarbonate) to remove acidic impurities. The organic layer is separated, dried over

an anhydrous salt (e.g., Na₂SO₄), and the solvent is removed under reduced pressure.

Purification: The crude product is purified, most commonly by silica gel column

chromatography, to yield pure 2-Formyl-6-methoxypyridine.
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Start: 2-methoxy-6-methylpyridine

Dissolve in Solvent (e.g., Toluene)

Add Oxidizing Agent (e.g., SeO2)

Reflux Reaction Mixture

Cool and Filter

Aqueous Workup (Wash and Extract)

Dry and Evaporate Solvent

Purify (Column Chromatography)

End Product: 2-Formyl-6-methoxypyridine

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-Formyl-6-methoxypyridine.
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Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-Formyl-6-

methoxypyridine.

Spectroscopy Type Data Summary

¹H NMR
Data available, but specific shifts are dependent

on the solvent and instrument.[7]

¹³C NMR
Data available, providing information on the

carbon skeleton.[7]

Mass Spectrometry

Molecular Ion Peak (M⁺) expected at m/z ≈

137.14, corresponding to the molecular weight.

Fragmentation patterns would be characteristic

of the aldehyde and methoxypyridine structure.

[8][9]

Infrared (IR) Spectroscopy

Expected to show characteristic peaks for: C=O

(aldehyde) stretching, C-O (methoxy) stretching,

and aromatic C=C and C-H stretching.

Safety and Handling
Appropriate safety precautions must be taken when handling 2-Formyl-6-methoxypyridine.

Hazard Identification
Signal Word: Danger

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.
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H335: May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE)
Eye/Face Protection: Safety glasses or goggles.

Skin Protection: Chemical-resistant gloves.

Respiratory Protection: Use in a well-ventilated area or with a suitable respirator (e.g., N95

dust mask).

Storage
Conditions: Store at 0-8°C.[1]

Storage Class: Combustible liquids (Storage Class Code 10).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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